3-ethoxy-2-methylprop-1-ene
Overview
Description
3-ethoxy-2-methylprop-1-ene, also known as 3-ethoxy-2-methylpropene, is a volatile organic compound (VOC) and a member of the class of compounds known as alkenes. It is a colorless liquid with a sweet, pungent odor, and is used in a variety of industrial, commercial, and research applications. This compound is a versatile compound with a wide range of properties, including low vapor pressure and low water solubility, making it suitable for use in a range of applications.
Scientific Research Applications
3-ethoxy-2-methylprop-1-eneethylprop-1-ene has a wide range of scientific applications, including in the fields of chemistry, biology, and medicine. In chemistry, it is used in the synthesis of other compounds, such as 1,3-dioxolane, and in the production of polymers and other materials. In biology, it is used as a solvent in DNA, RNA, and protein extraction, and as a reagent in enzymatic reactions. In medicine, it is used in the synthesis of pharmaceuticals, such as antibiotics and analgesics.
Mechanism of Action
The mechanism of action of 3-ethoxy-2-methylprop-1-eneethylprop-1-ene is not fully understood. However, it is believed that its low vapor pressure and low water solubility make it a suitable solvent for certain chemical reactions. Additionally, its ability to form hydrogen bonds with other molecules allows it to act as a stabilizing agent in some reactions.
Biochemical and Physiological Effects
3-ethoxy-2-methylprop-1-eneethylprop-1-ene is considered to be of low toxicity, with no known adverse effects on humans or animals. In laboratory studies, it has been found to be non-irritating to the skin and eyes, and to have no mutagenic or carcinogenic properties. However, due to its volatile nature, it should be handled with care to avoid inhalation of its vapors.
Advantages and Limitations for Lab Experiments
The main advantages of using 3-ethoxy-2-methylprop-1-eneethylprop-1-ene in laboratory experiments are its low vapor pressure and low water solubility, which make it suitable for use in a range of applications. Additionally, its ability to form hydrogen bonds with other molecules allows it to act as a stabilizing agent in some reactions. However, it is important to note that due to its volatile nature, it should be handled with care to avoid inhalation of its vapors.
Future Directions
Given its wide range of applications, there are numerous potential future directions for 3-ethoxy-2-methylprop-1-eneethylprop-1-ene. These include further research into its mechanism of action, its potential for use as a solvent in biochemistry and molecular biology, and its potential for use in the synthesis of pharmaceuticals. Additionally, further research could be done on its potential for use in the production of polymers and other materials, and its potential for use in the production of fuels and other energy sources.
Synthesis Methods
3-ethoxy-2-methylprop-1-eneethylprop-1-ene can be synthesized in a laboratory setting by the reaction of ethylene oxide with 2-methylpropene. This reaction is typically performed at temperatures of 180 to 200°C in the presence of a catalyst, such as sulfuric acid. The reaction produces 3-ethoxy-2-methylprop-1-eneethylprop-1-ene and water as the by-products.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-ethoxy-2-methylprop-1-ene can be achieved through the dehydration of 3-ethoxy-2-methylpropyl alcohol.", "Starting Materials": [ "3-ethoxy-2-methylpropyl alcohol", "Sulfuric acid", "Sodium sulfate", "Calcium chloride", "Sodium bicarbonate", "Magnesium sulfate", "Ethanol" ], "Reaction": [ "Add 3-ethoxy-2-methylpropyl alcohol to a round-bottom flask.", "Add a few drops of sulfuric acid to the flask and swirl to mix.", "Heat the mixture under reflux for several hours until the alcohol is completely dehydrated.", "Allow the mixture to cool and then add sodium sulfate to remove any remaining water.", "Filter the mixture to remove the sodium sulfate.", "Add calcium chloride to the filtrate to remove any remaining water.", "Filter the mixture again to remove the calcium chloride.", "Add sodium bicarbonate to the filtrate to neutralize any remaining acid.", "Extract the product with ethanol.", "Dry the ethanol extract with magnesium sulfate.", "Filter the mixture to remove the magnesium sulfate.", "Distill the ethanol to obtain 3-ethoxy-2-methylprop-1-ene." ] } | |
CAS RN |
24309-28-2 |
Molecular Formula |
C6H12O |
Molecular Weight |
100.2 |
Purity |
95 |
Origin of Product |
United States |
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